
Application Note: Inducing Oral Tolerance in
EAE Models with MOG Peptide 35-55

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MOG peptide 35-55

Cat. No.: B15952585

Get Quote

Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most commonly used animal model

for the human inflammatory demyelinating disease, multiple sclerosis (MS).[1] EAE is induced

by immunizing susceptible animal strains with myelin-derived proteins or peptides, such as

Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55, which triggers an autoimmune

response against the central nervous system (CNS).[2][3] Oral tolerance, a form of peripheral

tolerance, is a long-standing immunological concept where oral administration of an antigen

can lead to systemic unresponsiveness to that same antigen.[2] This application note details

the use of MOG peptide 35-55 to induce oral tolerance and ameliorate disease in EAE models,

providing a promising therapeutic strategy for autoimmune disorders like MS.[4][5]

The primary mechanism involves the gut-associated lymphoid tissue (GALT), which, upon

encountering the oral antigen, can induce regulatory T cells (Tregs) and a shift from a pro-

inflammatory Th1/Th17 immune response to an anti-inflammatory Th2/Treg profile.[4][5][6]

Studies show that oral administration of MOG 35-55 can significantly control clinical scores,

reduce CNS inflammation and demyelination, and modulate T-cell proliferation and cytokine

production.[1][4][7]
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Key Experimental Workflows
Two primary protocols are used for inducing oral tolerance with MOG 35-55: a prevention

protocol, where the peptide is administered before disease induction, and a treatment protocol,

where administration begins after disease induction.
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Figure 1: Experimental workflows for prevention and treatment protocols.

Mechanism of Oral Tolerance Induction
Oral administration of MOG 35-55 peptide modulates the systemic immune response by

suppressing autoreactive T cells. This is achieved by reducing pro-inflammatory Th1 and Th17

cells while inducing anti-inflammatory Th2 and regulatory T cells (Tregs).
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Figure 2: Signaling pathway for MOG 35-55 induced oral tolerance.

Quantitative Data Summary
Oral MOG 35-55 administration significantly improves clinical outcomes and modulates

immune markers in EAE mice.

Table 1: Clinical and Disease Parameters
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Parameter
Control Group
(EAE)

Prevention
Group (Oral
MOG)

Treatment
Group (Oral
MOG)

Reference

Maximal

Clinical Score
1.7 - 4.3

Significantly
Reduced

Significantly
Reduced

[7][8]

Disease

Incidence (%)
73.1 - 77.3

Significantly

Reduced
Not Reported [8]

CNS

Inflammation

Severe

Infiltration

Significantly

Reduced

Significantly

Reduced
[4][7]

| CNS Demyelination | Extensive | Significantly Reduced | Significantly Reduced |[4][7] |

Table 2: Immunological Parameters

Parameter
Control Group
(EAE)

Oral MOG
Group

Effect of Oral
MOG

Reference

MOG-Specific

T-Cell

Proliferation

High Low Suppression [2][7][8]

Pro-inflammatory

Cytokines (IFN-γ,

TNF-α, IL-17)

High Low Reduction [1][4][5]

Anti-

inflammatory

Cytokines (IL-4,

IL-10, TGF-β)

Low High Induction [1][4][5]

| Regulatory T Cells (CD4+FoxP3+) | Baseline | High | Expansion |[2][8] |

Experimental Protocols
Protocol 1: EAE Induction in C57BL/6 Mice
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This protocol is a standard method for inducing EAE using MOG 35-55 peptide.[9]

Materials:

MOG 35-55 Peptide (synthesis grade)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37RA (e.g., 4-5

mg/mL)[5][8]

Pertussis toxin (PTX)

Phosphate-Buffered Saline (PBS), sterile

Female C57BL/6 mice, 8-10 weeks old[1][4]

Procedure:

Antigen Emulsion Preparation: On the day of immunization, prepare an emulsion by mixing

MOG 35-55 peptide and CFA. A typical final concentration is 1-2.5 mg/mL of MOG 35-55.

Emulsify using two syringes connected by a Luer lock until a thick, stable emulsion is formed

(a drop should not disperse in water).

Immunization (Day 0): Subcutaneously inject each mouse with 100-200 µL of the emulsion

(containing 200-250 µg of MOG 35-55) distributed over two sites on the flank.[5][8]

PTX Administration (Day 0): Within a few hours of immunization, administer 250-500 ng of

PTX intraperitoneally (i.p.) in 100-200 µL of PBS.[5][8]

PTX Booster (Day 2): Administer a second dose of PTX (250-500 ng, i.p.) 48 hours after the

initial immunization.[5][8]

Monitoring: Begin daily monitoring of mice for clinical signs of EAE and body weight starting

around day 7 post-immunization. Use a standard EAE scoring scale (0-5):

0: No clinical signs

1: Limp tail[8]
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2: Hind limb weakness or paresis[8]

3: Complete hind limb paralysis[8]

4: Hind limb paralysis and forelimb paresis[8]

5: Moribund or death[8]

Protocol 2: Oral Administration of MOG 35-55 Peptide

This protocol can be adapted for either prevention or treatment of EAE.

Materials:

MOG 35-55 Peptide

Sterile PBS or water

Oral gavage needles (20-22 gauge, ball-tipped)

Procedure:

Peptide Preparation: Dissolve MOG 35-55 peptide in sterile PBS to a final concentration

suitable for delivering the desired dose in a 100-200 µL volume. A typical dose is 250 µg per

mouse.[4][5]

Administration Schedule:

Prevention Protocol: Begin daily oral gavage two weeks before EAE induction (Day -14)

and continue until a predetermined endpoint (e.g., 14 days post-immunization).[4][5][7]

Treatment Protocol: Begin daily oral gavage after EAE induction (e.g., on Day 1 or at the

onset of clinical signs) and continue until a predetermined endpoint.[4][5][7]

Gavage Technique: Carefully administer the prepared MOG 35-55 solution directly into the

esophagus using an appropriate gavage needle. Ensure the mouse is properly restrained to

prevent injury. The control group should receive an equal volume of the vehicle (PBS).[4][5]
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Protocol 3: Assessment of T-Cell Proliferation

This assay measures the antigen-specific recall response of splenocytes.

Materials:

Spleens from euthanized mice

RPMI 1640 medium supplemented with 10% FBS, L-glutamine, and antibiotics

MOG 35-55 Peptide

[³H]-Thymidine

96-well round-bottom plates

Cell harvester and scintillation counter

Procedure:

Splenocyte Isolation: On a designated day post-immunization (e.g., Day 15 or 25),

aseptically harvest spleens.[2][8] Prepare single-cell suspensions by mechanical dissociation

through a 40 µm cell strainer.[8] Lyse red blood cells using an ACK lysis buffer.

Cell Culture: Wash and resuspend splenocytes in complete RPMI medium. Plate the cells in

a 96-well plate at a density of 2-5 x 10⁵ cells/well.

Antigen Re-stimulation: Add MOG 35-55 peptide to the wells at various concentrations (e.g.,

0, 10, 20, 50 µg/mL) to re-stimulate the cells.[4][8] Culture for 72-96 hours at 37°C, 5% CO₂.

[4]

Proliferation Measurement: Add 1 µCi of [³H]-Thymidine to each well for the final 18-24 hours

of culture.[8]

Data Analysis: Harvest the cells onto filter mats and measure thymidine incorporation using a

scintillation counter. Results are expressed as counts per minute (CPM) or a stimulation

index. Oral tolerance is indicated by reduced proliferation in cells from MOG-fed mice

compared to the control group.[2][8]
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Protocol 4: Cytokine Analysis by ELISA

This protocol measures the levels of key pro- and anti-inflammatory cytokines.

Materials:

Supernatants from re-stimulated splenocyte cultures (from Protocol 3)

ELISA kits for IFN-γ, IL-17, TNF-α, IL-4, IL-10, and TGF-β

ELISA plate reader

Procedure:

Supernatant Collection: After 72 hours of re-stimulation with MOG 35-55 (20 µg/mL), collect

the culture supernatants before adding [³H]-Thymidine.[4][5] Centrifuge to remove cells and

debris.

ELISA Assay: Perform the ELISA for each cytokine according to the manufacturer's

instructions. This typically involves coating a plate with a capture antibody, adding samples

and standards, adding a detection antibody, followed by a substrate, and finally a stop

solution.

Data Analysis: Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate the cytokine concentrations based on the standard curve. A shift from high IFN-

γ/IL-17 to high IL-4/IL-10/TGF-β indicates successful induction of oral tolerance.[1][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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